Cas no 1213594-45-6 ((1S)-1-(3-methanesulfonylphenyl)ethan-1-amine)

• Product Name: (1S)-1-(3-methanesulfonylphenyl)ethan-1-amine
• CAS No: 1213594-45-6
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 5984341
• PubChem ID: 68653189
• Update Time: 2025-05-22

(1S)-1-(3-methanesulfonylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-methanesulfonylphenyl)ethan-1-amine
• (S)-1-(3-(Methylsulfonyl)phenyl)ethanamine
• Benzenemethanamine, α-methyl-3-(methylsulfonyl)-, (αS)-
• 1213594-45-6
• (1S)-1-(3-methanesulfonylphenyl)ethylamine
• (S)-1-(3-(METHYLSULFONYL)PHENYL)ETHAN-1-AMINE HCL
• (S)-1-(3-(Methylsulfonyl)phenyl)ethan-1-amine
• (S)-1-(3-(METHYLSULFONYL)PHENYL)ETHAN-1-AMINEHCL
• EN300-1612932
• SCHEMBL3465330

• Inchi： 1S/C9H13NO2S/c1-7(10)8-4-3-5-9(6-8)13(2,11)12/h3-7H,10H2,1-2H3/t7-/m0/s1
• InChI Key： OZXBHQHDKSSLMS-ZETCQYMHSA-N
• SMILES： [C@H](C1=CC=CC(S(C)(=O)=O)=C1)(N)C

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 373.0±34.0 °C(Predicted)
• pka: 8.57±0.10(Predicted)

Additional information on (1S)-1-(3-methanesulfonylphenyl)ethan-1-amine

Comprehensive Overview of (1S)-1-(3-methanesulfonylphenyl)ethan-1-amine (CAS No. 1213594-45-6)

(1S)-1-(3-methanesulfonylphenyl)ethan-1-amine (CAS No. 1213594-45-6) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its methanesulfonyl functional group and ethylamine backbone, has garnered attention due to its unique stereochemical properties and versatile reactivity. Researchers and industry professionals frequently search for terms like "synthesis of (1S)-1-(3-methanesulfonylphenyl)ethan-1-amine", "CAS 1213594-45-6 applications", and "chiral amine derivatives in drug development", reflecting its growing relevance in synthetic chemistry and life sciences.

The structural features of (1S)-1-(3-methanesulfonylphenyl)ethan-1-amine make it a valuable intermediate in asymmetric synthesis. Its enantiopure form (1S configuration) is particularly sought after for designing bioactive molecules with high specificity. Recent trends in green chemistry have also spurred interest in eco-friendly synthetic routes for this compound, aligning with global demands for sustainable manufacturing. Keywords such as "stereoselective synthesis of chiral amines" and "green chemistry approaches for CAS 1213594-45-6" highlight these emerging priorities.

In pharmaceutical research, (1S)-1-(3-methanesulfonylphenyl)ethan-1-amine serves as a precursor for small-molecule inhibitors and enzyme modulators. Its methanesulfonyl moiety enhances binding affinity to target proteins, a feature exploited in drug candidates for neurological and metabolic disorders. Searches like "pharmacological uses of 3-methanesulfonylphenyl derivatives" and "CAS 1213594-45-6 in CNS drug discovery" underscore its therapeutic potential. Additionally, its role in catalysis and material science is being explored, with studies focusing on its utility in ligand design and polymer modification.

Analytical characterization of CAS 1213594-45-6 involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods ensure high purity and precise stereochemical assignment, critical for regulatory compliance and industrial scale-up. Queries like "analytical methods for (1S)-1-(3-methanesulfonylphenyl)ethan-1-amine" and "quality control of chiral amines" reflect the technical rigor required in handling this compound. Furthermore, its stability under various pH and temperature conditions is a key consideration for formulation scientists.

The commercial availability of (1S)-1-(3-methanesulfonylphenyl)ethan-1-amine is expanding, driven by demand from contract research organizations (CROs) and custom synthesis providers. Suppliers often highlight its GMP-grade status and scalable production capabilities, addressing needs from preclinical to commercial phases. Popular search terms like "where to buy CAS 1213594-45-6" and "bulk suppliers of chiral amine intermediates" indicate robust market interest. Regulatory documentation, including COA (Certificate of Analysis) and MSDS, is essential for procurement in regulated industries.

Future prospects for CAS 1213594-45-6 include innovations in continuous flow chemistry and biocatalysis, which could reduce production costs and environmental impact. The compound's compatibility with high-throughput screening platforms also positions it as a candidate for combinatorial chemistry libraries. As the scientific community prioritizes structure-activity relationship (SAR) studies, this amine derivative is poised to play a pivotal role in discovering next-generation therapeutics and functional materials.